Cas no 1654773-79-1 (1-(bromomethyl)-4-(1,1-difluoroethyl)-Benzene)

1-(Bromomethyl)-4-(1,1-difluoroethyl)-benzene is a fluorinated aromatic compound featuring both a bromomethyl and a 1,1-difluoroethyl substituent on the benzene ring. This structure makes it a versatile intermediate in organic synthesis, particularly for introducing fluorinated moieties into target molecules. The bromomethyl group offers reactivity for nucleophilic substitution, enabling further functionalization, while the difluoroethyl group enhances lipophilicity and metabolic stability in derived compounds. Its well-defined reactivity profile and stability under standard conditions make it suitable for applications in pharmaceuticals, agrochemicals, and materials science. The compound is typically handled under inert conditions due to the sensitivity of the bromomethyl group.

1-(bromomethyl)-4-(1,1-difluoroethyl)-Benzene structure

1654773-79-1 structure

Product Name:1-(bromomethyl)-4-(1,1-difluoroethyl)-Benzene

CAS No:1654773-79-1

MF:C₉H₉BrF₂

MW:235.068568944931

CID:4612568

Update Time:2025-05-27

1-(bromomethyl)-4-(1,1-difluoroethyl)-Benzene Chemical and Physical Properties

Names and Identifiers

- 1-(bromomethyl)-4-(1,1-difluoroethyl)-Benzene
- Inchi： 1S/C9H9BrF2/c1-9(11,12)8-4-2-7(6-10)3-5-8/h2-5H,6H2,1H3
- InChI Key： WGHSEVUFGUSOOB-UHFFFAOYSA-N
- SMILES： C1(CBr)=CC=C(C(F)(F)C)C=C1

1-(bromomethyl)-4-(1,1-difluoroethyl)-Benzene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Apollo Scientific	PC56188-250mg	4-(1,1-Difluoroethyl)benzyl bromide	1654773-79-1	250mg	£204.00	2025-02-21
Apollo Scientific	PC56188-1g	4-(1,1-Difluoroethyl)benzyl bromide	1654773-79-1	1g	£616.00	2025-02-21
A2B Chem LLC	AA88149-250mg	4-(1,1-Difluoroethyl)benzyl bromide	1654773-79-1	250mg	$364.00	2024-04-20
A2B Chem LLC	AA88149-1g	4-(1,1-Difluoroethyl)benzyl bromide	1654773-79-1	1g	$1031.00	2024-04-20

1-(bromomethyl)-4-(1,1-difluoroethyl)-Benzene Related Literature

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Additional information on 1-(bromomethyl)-4-(1,1-difluoroethyl)-Benzene

Research Briefing on 1-(bromomethyl)-4-(1,1-difluoroethyl)-Benzene (CAS: 1654773-79-1) in Chemical Biology and Pharmaceutical Applications

The compound 1-(bromomethyl)-4-(1,1-difluoroethyl)-Benzene (CAS: 1654773-79-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This aromatic bromomethyl derivative, characterized by its difluoroethyl substituent, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of bioactive molecules. Recent studies have explored its potential in drug discovery, particularly in the development of enzyme inhibitors and fluorinated analogs of therapeutic agents.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of 1-(bromomethyl)-4-(1,1-difluoroethyl)-Benzene as a key building block in the synthesis of novel kinase inhibitors. The researchers utilized its reactive bromomethyl group for efficient coupling with heterocyclic scaffolds, resulting in compounds with enhanced binding affinity to target proteins. The difluoroethyl moiety was found to improve metabolic stability and membrane permeability, addressing common challenges in drug development.

In parallel, a team from MIT reported the application of this compound in positron emission tomography (PET) tracer development. By incorporating fluorine-18 at the difluoroethyl position, they created radiolabeled analogs for imaging studies. The research, published in ACS Chemical Neuroscience, demonstrated successful blood-brain barrier penetration and specific binding to neurological targets, opening new avenues for diagnostic applications.

The synthetic accessibility of 1-(bromomethyl)-4-(1,1-difluoroethyl)-Benzene has been another focus area. A recent Organic Process Research & Development paper detailed an optimized large-scale preparation method using continuous flow chemistry, achieving >90% yield with excellent purity. This advancement addresses previous challenges in industrial-scale production and supports its growing use in pharmaceutical manufacturing.

Safety and toxicological evaluations have also progressed. The European Chemicals Agency (ECHA) recently released a comprehensive hazard assessment, classifying the compound as a skin irritant but showing favorable results in genotoxicity studies. These findings guide proper handling protocols while supporting its continued use in research settings.

Looking forward, the unique combination of reactivity (bromomethyl) and stability (difluoroethyl) positions 1-(bromomethyl)-4-(1,1-difluoroethyl)-Benzene as a versatile tool in medicinal chemistry. Current research directions include its application in PROTAC (proteolysis targeting chimera) development and as a precursor for fluorine-rich fragments in fragment-based drug discovery. The compound's CAS number (1654773-79-1) has become increasingly prevalent in patent applications, indicating growing commercial interest.